1-(4-chlorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
Description
Synthesis Analysis
The synthesis of compounds involving similar structures has been explored, revealing their potential in producing biologically active molecules. These molecules have shown diverse biological properties such as anti-tumor and anti-inflammatory activities, attributed to their interactions with DNA and proteins.Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, the oxidation of 4-chlorobenzyl alcohol to 4-chlorobenzoic acid has been reported . Another study reported the reaction of 4-chlorobenzyl alcohol with chromic acid to form a neutral ester .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied. For instance, 4-Chlorobenzoyl chloride is a liquid at room temperature with a refractive index of n20/D 1.578 (lit.), boiling point of 102-104 °C/11 mmHg (lit.), melting point of 11-14 °C (lit.), and density of 1.365 g/mL at 20 °C (lit.) .Mechanism of Action
Target of Action
Similar compounds are known to interact with various receptors and enzymes in the body .
Mode of Action
It’s known that similar compounds can undergo reactions at the benzylic position, which involves free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
Similar compounds are known to participate in suzuki–miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Pharmacokinetics
Similar compounds are known to have various pharmacokinetic properties that impact their bioavailability .
Result of Action
Similar compounds are known to have various biological activities, such as anti-inflammatory activity .
Action Environment
Similar compounds are known to have specific storage and handling requirements to maintain their stability and efficacy .
Safety and Hazards
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-4,5-dihydro-3H-1-benzazepin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClNO/c18-15-10-8-13(9-11-15)12-19-16-6-2-1-4-14(16)5-3-7-17(19)20/h1-2,4,6,8-11H,3,5,7,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFNCZRYIFSOFEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C(=O)C1)CC3=CC=C(C=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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